Cas no 24245-98-5 (2,1-Benzisothiazole,4-nitro-)

• Product Name: 2,1-Benzisothiazole,4-nitro-
• CAS No: 24245-98-5
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 287875
• PubChem ID: 10397386
• Update Time: 2025-04-19

2,1-Benzisothiazole,4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole,4-nitro-
• 4-nitro-benzo[c]isothiazole
• 4-Nitro-2,1-benzothiazole
• CCRIS 8321
• DTXSID90947071
• 24245-98-5
• 4-Nitro-2,1-benzisothiazole

• Inchi： 1S/C7H4N2O2S/c10-9(11)7-3-1-2-6-5(7)4-12-8-6/h1-4H
• InChI Key： HWKSTSIAJNQQEZ-UHFFFAOYSA-N
• SMILES： S1C=C2C(=CC=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.99942
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 56.03